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Introduction

Lonaprisan (also known as ZK 230211 or BAY 86-5044) is a potent, selective, non-steroidal
progesterone receptor (PR) antagonist that has been investigated for various therapeutic
applications, including endometriosis and breast cancer.[1][2] As with any steroid receptor
modulator, understanding its cross-reactivity with other steroid hormone receptors is crucial for
a comprehensive assessment of its biological activity, potential off-target effects, and overall
therapeutic index. This guide provides a comparative analysis of Lonaprisan's binding affinity
and functional activity across the primary steroid receptor panel, supported by experimental
data and detailed methodologies.

Comparative Analysis of Receptor Binding Affinity

Lonaprisan demonstrates very high affinity for the progesterone receptor isoforms A and B
(PR-A and PR-B). While its cross-reactivity with the androgen receptor (AR) and glucocorticoid
receptor (GR) has been noted, specific quantitative binding affinity data for these and other
steroid receptors such as the mineralocorticoid receptor (MR) and estrogen receptor (ER) are
not readily available in publicly accessible literature. The available data is summarized below.
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Relative
. Binding Reference
Receptor Ligand IC50 (nM) .
Affinity (RBA) Compound
(%)
Progesterone
Receptor-A (PR- Lonaprisan 0.0036 High Progesterone
A)
Progesterone
Receptor-B (PR- Lonaprisan 0.0025 High Progesterone
B)
Reported ]
Androgen ) Data Not ) ) Dihydrotestoster
Lonaprisan , Antiandrogenic
Receptor (AR) Available one
Effect[3]
o Reported
Glucocorticoid ) Data Not ) o
Lonaprisan ) Antiglucocorticoi Dexamethasone
Receptor (GR) Available
d Effect[3]
Mineralocorticoid ) Data Not
Lonaprisan ) Not Reported Aldosterone
Receptor (MR) Available
Estrogen _ Data Not _
Lonaprisan ) Not Reported Estradiol
Receptor (ER) Available

Data derived from MedChemExpress product information.[3]

Signaling Pathways and Experimental Workflows

To elucidate the cross-reactivity profile of a compound like Lonaprisan, a series of in vitro
assays are typically employed. The following diagrams illustrate the general signaling pathway
of a nuclear steroid receptor and a standard experimental workflow for assessing receptor
binding and functional activity.
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Caption: General signaling pathway of a nuclear steroid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. go.drugbank.com [go.drugbank.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1675054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675054?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB16221
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 2. Randomized phase Il study of lonaprisan as second-line therapy for progesterone
receptor-positive breast cancer - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]
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Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675054#cross-reactivity-of-lonaprisan-with-other-
steroid-receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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